Cas no 2034510-26-2 (1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide
• CAS No: 2034510-26-2
• MF: C₂₁H₂₆ClNO₂S
• MW: 391.954643726349
• CID: 5352192
• Update Time: 2025-10-29

1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-(5-hydroxy-3-thiophen-2-ylpentyl)cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide

• Inchi： 1S/C21H26ClNO2S/c22-18-7-5-17(6-8-18)21(11-1-2-12-21)20(25)23-13-9-16(10-14-24)19-4-3-15-26-19/h3-8,15-16,24H,1-2,9-14H2,(H,23,25)
• InChI Key： TWGQEEXIDAILBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCCC(C2=CC=CS2)CCO)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 447
• XLogP3: 4.7
• Topological Polar Surface Area: 77.6

Additional information on 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide (CAS No. 2034510-26-2)

1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 2034510-26-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of this compound features a cyclopentane ring fused with a thiophene moiety, which is known to contribute to its binding affinity and selectivity towards certain biological targets. Additionally, the presence of a 4-chlorophenyl group and a 5-hydroxy substituent further enhances its pharmacological profile. These structural elements are critical in determining its interactions with biological receptors and enzymes, which are essential for its potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the mechanism of action of this compound. Studies suggest that the hydroxy group and the thiophene ring play pivotal roles in modulating the activity of target proteins. For instance, the hydroxy group may engage in hydrogen bonding interactions, while the thiophene ring can interact through π-stacking or other non-covalent forces, thereby influencing the compound's binding affinity and specificity.

In vitro studies have demonstrated that 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide exhibits notable activity against various biological targets. Notably, it has shown potential as an inhibitor of enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. The compound's ability to modulate these pathways is attributed to its unique structural features, which allow it to interact with key residues on the target enzymes.

Moreover, the 4-chlorophenyl group in the molecule is particularly noteworthy, as it has been shown to enhance the metabolic stability and bioavailability of similar compounds. This feature is crucial for drug development, as it ensures that the compound remains active in vivo for longer periods, thereby improving its therapeutic efficacy. The combination of these structural elements makes 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide a versatile scaffold for further derivatization and optimization.

Recent clinical trials have provided valuable insights into the pharmacokinetic properties of this compound. Preliminary data indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, further supporting its candidacy for clinical development.

The synthesis of 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the cyclopentane ring, introduction of the thiophene moiety, and functionalization with the hydroxy and chlorophenyl groups. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation are employed to achieve these transformations efficiently.

The role of computational chemistry in the development of this compound cannot be overstated. Molecular docking studies have been instrumental in identifying key interactions between this compound and its target proteins. These studies not only provide insights into its mechanism of action but also help in designing analogs with improved potency and selectivity. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

Future directions in the research of 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide include exploring its potential in treating neurological disorders. Preliminary evidence suggests that it may interact with receptors involved in neurodegenerative diseases, offering a novel therapeutic approach. Further preclinical studies are warranted to validate these findings and assess its potential as a lead compound for drug development.

In conclusion, 1-(4-chlorophenyl)-N-5-hydroxy-3-(thiophen-2-yl)pentylcyclopentane-1-carboxamide is a structurally complex and pharmacologically promising compound with significant potential in drug discovery. Its unique combination of structural features, coupled with promising preclinical data, makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play a crucial role in developing novel therapeutics for various diseases.